4-Formyl-3-methylbenzoic acid

Specification

• CAS No.: 24078-23-7
• Molecular Formula: C9H8O3
• Molecular Weight: 164.16 g/mol
• IUPAC Name: 4-formyl-3-methylbenzoic acid
• Standard InChI: InChI=1S/C9H8O3/c1-6-4-7(9(11)12)2-3-8(6)5-10/h2-5H,1H3,(H,11,12)
• Standard InChI Key: BYZMBPUNGJVBBA-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)C(=O)O)C=O
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C=O

Introduction

4-Formyl-3-methylbenzoic acid is a chemical compound with the molecular formula C9H8O3 and a molecular weight of 164.16 g/mol. It is identified by the CAS number 24078-23-7 and is commonly used in research and development applications. This compound belongs to the broader category of benzoic acids, which are known for their diverse applications in pharmaceuticals, cosmetics, and food preservation.

Synthesis and Applications

4-Formyl-3-methylbenzoic acid can be synthesized through various organic chemistry methods, often involving the formylation of 3-methylbenzoic acid derivatives. Its applications are primarily in research settings, where it serves as an intermediate or building block for more complex molecules. The compound's formyl group makes it a versatile starting material for further chemical transformations.

Safety and Handling

Safety data for 4-formyl-3-methylbenzoic acid indicate that it should be handled with caution. The compound is classified with hazard statements H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding skin and eye contact, wearing protective equipment, and ensuring adequate ventilation during handling.

Hazard Statement	Precautionary Statement
H315	P261, P305, P351, P338
H319	P261, P305, P351, P338
H335	P261, P305, P351, P338